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Compound of Interest

Compound Name: PSN 375963

Cat. No.: B5245448

For Researchers, Scientists, and Drug Development Professionals

Abstract

PSN 375963 is a potent and selective synthetic agonist of the G protein-coupled receptor 119
(GPR119), a promising therapeutic target for type 2 diabetes and obesity. This technical guide
provides a comprehensive overview of PSN 375963, including its chemical properties,
mechanism of action, and the signaling pathways it modulates. Detailed experimental protocols
for key assays and a summary of its biological activity are presented to facilitate further
research and development.

Chemical Properties and Identification

PSN 375963 is a small molecule belonging to the oxadiazole class of compounds. It is
available as a free base and a hydrochloride salt, each with a distinct CAS number.
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Property

Value Reference

IUPAC Name

5-(4-butylcyclohexyl)-3- 1]
(pyridin-4-yl)-1,2,4-oxadiazole

CAS Number (Free Base)

388575-52-8 [112]

CAS Number (HCI Salt)

1781834-82-9 [2]13]

Molecular Formula (Free Base) C17H23N30
Molecular Weight (Free Base) 285.39 g/mol
Molecular Formula (HCI Salt) C17H24CIN30O
Molecular Weight (HCI Salt) 321.85 g/mol

Solubility Soluble in DMSO and ethanol

Mechanism of Action and Signaling Pathway

PSN 375963 acts as a potent agonist at the GPR119 receptor. GPR119 is primarily expressed
in pancreatic B-cells and intestinal enteroendocrine L-cells. Its activation is coupled to the Gas
protein subunit, which in turn stimulates adenylyl cyclase to increase intracellular levels of
cyclic AMP (cAMP). This signaling cascade plays a crucial role in glucose homeostasis.

GPR119 Signaling Cascade

The activation of GPR119 by an agonist like PSN 375963 initiates a series of intracellular
events:

Agonist Binding: PSN 375963 binds to the GPR119 receptor.

o Gas Activation: The receptor-agonist complex facilitates the exchange of GDP for GTP on
the Gas subunit of the heterotrimeric G protein.

» Adenylyl Cyclase Activation: The activated Gas-GTP complex binds to and activates adenylyl
cyclase.

e CAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cAMP.
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» Downstream Effects: Elevated cAMP levels lead to the activation of protein kinase A (PKA)
and other cAMP-dependent signaling pathways, ultimately resulting in:

o In Pancreatic B-cells: Enhanced glucose-stimulated insulin secretion (GSIS).
o In Intestinal L-cells: Increased secretion of glucagon-like peptide-1 (GLP-1).

The released GLP-1 can further potentiate insulin secretion from pancreatic 3-cells by binding

to its own receptor, creating a synergistic effect on glucose control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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